Cas no 1000578-22-2 (1,3-Dibromo-2-iodo-5-(trifluoromethoxy)benzene)

• Product Name: 1,3-Dibromo-2-iodo-5-(trifluoromethoxy)benzene
• CAS No: 1000578-22-2
• MF: C₇H₂Br₂F₃IO
• MW: 445.797863483429
• CID: 3157764
• PubChem ID: 26599125
• Update Time: 2025-04-21

1,3-Dibromo-2-iodo-5-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1,3-Dibromo-2-iodo-5-(trifluoromethoxy)benzene
• 2,6-Dibromo-4-(trifluoromethoxy)iodobenzene
• CS-0376845
• AKOS025146936
• 1000578-22-2

• MDL： MFCD09878139
• Inchi： 1S/C7H2Br2F3IO/c8-4-1-3(14-7(10,11)12)2-5(9)6(4)13/h1-2H
• InChI Key： RDKDPUDNGOSEMG-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C=C1Br)OC(F)(F)F)Br

Computed Properties

• Exact Mass: 445.74487Da
• Monoisotopic Mass: 443.74692Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 9.2Ų